ethyl 2-(2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylpropanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C31H34N2O3S2/c1-5-36-31(35)28-24-11-7-9-13-26(24)38-30(28)32-29(34)21(4)37-27-18-33(25-12-8-6-10-23(25)27)17-22-16-19(2)14-15-20(22)3/h6,8,10,12,14-16,18,21H,5,7,9,11,13,17H2,1-4H3,(H,32,34)
• InChI Key: LVADXPAILAOTQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C(C)SC3=CN(C4=CC=CC=C43)CC5=C(C=CC(=C5)C)C
• Molecular Formula: C31H34N2O3S2
• Molecular Weight: 546.7 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural motifs that are common in medicinal chemistry, including an indole ring and a thiophene ring. These structures are often found in biologically active compounds.

Molecular Structure Analysis

The compound contains an indole ring and a thiophene ring, both of which are aromatic and contribute to the compound’s stability. The presence of the amide group suggests that the compound may act as a hydrogen bond donor or acceptor, which could be important for its interactions with biological targets.

Scientific Research Applications

Synthesis and Characterization

Ethyl 2-(2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a compound involved in the synthesis and characterization of various analogues for potential antimicrobial applications. A study by Spoorthy et al. (2021) describes the reaction of a related thiophene carboxylate derivative with mercapto acetic acid, leading to the formation of ethyl 3-(2-(3,4-dihydroxyphenyl)-4-oxothiazolidin-3-yl)thiophene-2-carboxylate, which upon further reactions yields a series of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates. These analogues were synthesized and characterized using various techniques, including 1H NMR, IR, and mass spectral data, to evaluate their antimicrobial activity (Spoorthy et al., 2021).

Anticancer Activity

In the realm of anticancer research, ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a structurally similar compound, was utilized as a building block for synthesizing new heterocycles, including pyrimidine and thiazole derivatives. These compounds were evaluated for their anticancer activity against the colon HCT-116 human cancer cell line, with several showing potent activity. This underscores the potential of such compounds in developing novel anticancer agents (Abdel-Motaal et al., 2020).

Anti-rheumatic Potential

Further exploring its pharmacological applications, a derivative, ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, and its metal complexes (Co(II), Cu(II), and Zn(II)) were synthesized and characterized. These compounds exhibited significant antioxidant, analgesic, and anti-rheumatic effects in an in vivo collagen-adjuvant arthritis model in rats, highlighting their potential in developing new anti-rheumatic medications (Sherif & Hosny, 2014).